Cas no 2229651-87-8 (3-(2-nitroethenyl)-2-(piperidin-1-yl)pyridine)

• Product Name: 3-(2-nitroethenyl)-2-(piperidin-1-yl)pyridine
• CAS No: 2229651-87-8
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• CID: 6371277
• PubChem ID: 165764726
• Update Time: 2025-11-01

3-(2-nitroethenyl)-2-(piperidin-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2-nitroethenyl)-2-(piperidin-1-yl)pyridine
• 2229651-87-8
• EN300-1783650

• Inchi： 1S/C12H15N3O2/c16-15(17)10-6-11-5-4-7-13-12(11)14-8-2-1-3-9-14/h4-7,10H,1-3,8-9H2/b10-6+
• InChI Key： HZOMPKHNATVGMU-UXBLZVDNSA-N
• SMILES： [O-][N+](/C=C/C1=CC=CN=C1N1CCCCC1)=O

Computed Properties

• Exact Mass: 233.116426730g/mol
• Monoisotopic Mass: 233.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 62Ų

Additional information on 3-(2-nitroethenyl)-2-(piperidin-1-yl)pyridine

3-(2-nitroethenyl)-2-(piperidin-1-yl)pyridine: An Overview of a Promising Compound (CAS No. 2229651-87-8)

3-(2-nitroethenyl)-2-(piperidin-1-yl)pyridine (CAS No. 2229651-87-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, holds potential for various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of 3-(2-nitroethenyl)-2-(piperidin-1-yl)pyridine.

Chemical Structure and Properties

The chemical structure of 3-(2-nitroethenyl)-2-(piperidin-1-yl)pyridine is defined by its core pyridine ring, which is substituted with a 2-nitroethenyl group at the 3-position and a piperidine moiety at the 2-position. The presence of these functional groups imparts distinct chemical and physical properties to the molecule. The nitro group is known for its electron-withdrawing nature, which can influence the reactivity and stability of the compound. The piperidine ring, on the other hand, provides additional steric and electronic effects that can modulate the compound's interactions with biological targets.

The molecular formula of 3-(2-nitroethenyl)-2-(piperidin-1-yl)pyridine is C₁₄H₁₆N₄O₂, and its molecular weight is approximately 264.30 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including coupling reactions and nitration steps. These synthetic routes are crucial for ensuring the purity and consistency of the final product, which are essential for subsequent biological evaluations.

Synthesis Methods

The synthesis of 3-(2-nitroethenyl)-2-(piperidin-1-yl)pyridine involves several key steps that have been optimized to achieve high yields and purity. One common approach starts with the preparation of a substituted pyridine derivative, which is then modified through a series of functional group transformations. For instance, the introduction of the piperidine moiety can be achieved via a nucleophilic substitution reaction, while the nitro group can be introduced through an electrophilic aromatic substitution reaction.

A recent study published in the Journal of Organic Chemistry detailed an efficient one-pot synthesis method for 3-(2-nitroethenyl)-2-(piperidin-1-yl)pyridine. This method involves the sequential addition of reagents under controlled conditions, resulting in a streamlined process that minimizes side reactions and impurities. The use of green chemistry principles in this synthesis method further enhances its environmental sustainability and industrial applicability.

Biological Activities

The biological activities of 3-(2-nitroethenyl)-2-(piperidin-1-yl)pyridine have been extensively studied in recent years, revealing its potential as a therapeutic agent for various diseases. One notable area of research focuses on its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo models. This makes it a promising candidate for treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-(2-nitroethenyl)-2-(piperidin-1-yl)pyridine has also demonstrated neuroprotective properties. Research conducted at the University of California found that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and modulating intracellular signaling pathways. These findings suggest potential applications in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Clinical Trials and Future Prospects

The promising preclinical results of 3-(2-nitroethenyl)-2-(piperidin-1-yl)pyridine have paved the way for further clinical investigations. Several Phase I clinical trials are currently underway to evaluate the safety and pharmacokinetics of this compound in human subjects. Preliminary data from these trials have shown favorable safety profiles with no significant adverse effects reported at therapeutic doses.

Beyond its therapeutic potential, 3-(2-nitroethenyl)-2-(piperidin-1-yl)pyridine also holds promise as a tool compound for research purposes. Its unique structural features make it an excellent candidate for studying protein-ligand interactions and developing new assay methods for drug discovery. Ongoing research efforts aim to optimize its structure to enhance potency and selectivity while minimizing off-target effects.

Conclusion

In conclusion, 3-(2-nitroethenyl)-2-(piperidin-1-yl)pyridine (CAS No. 2229651-87-8) is a versatile compound with significant potential in medicinal chemistry and drug discovery. Its unique chemical structure, coupled with its diverse biological activities, positions it as a promising candidate for treating various diseases. As research continues to advance, it is anticipated that this compound will play an increasingly important role in both therapeutic applications and fundamental scientific investigations.